Cas no 61712-42-3 (Benzoxazole, 2-(3-bromophenyl)-5-methyl-)

Benzoxazole, 2-(3-bromophenyl)-5-methyl- structure
61712-42-3 structure
Product Name:Benzoxazole, 2-(3-bromophenyl)-5-methyl-
CAS No:61712-42-3
MF:C14H10BrNO
MW:288.13930273056
CID:468953
PubChem ID:804193
Update Time:2025-04-19

Benzoxazole, 2-(3-bromophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-(3-bromophenyl)-5-methyl-
    • 2-(3-bromophenyl)-5-methyl-1,3-benzoxazole
    • 2-(3-Bromophenyl)-5-methyl-benzoxazole
    • AKOS003284172
    • 61712-42-3
    • DTXSID50355517
    • 2-(3-Bromophenyl)-5-methylbenzo[d]oxazole
    • 2-(3-bromophenyl)-5-methylbenzoxazole
    • MZFREZYSFXTNDD-UHFFFAOYSA-N
    • HMS1585P20
    • SCHEMBL3137765
    • Inchi: 1S/C14H10BrNO/c1-9-5-6-13-12(7-9)16-14(17-13)10-3-2-4-11(15)8-10/h2-8H,1H3
    • InChI Key: MZFREZYSFXTNDD-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=NC2C=C(C)C=CC=2O1

Computed Properties

  • Exact Mass: 286.9946
  • Monoisotopic Mass: 286.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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